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Compound of Interest

Compound Name: Ethyl 2-ethylhexanoate

Cat. No.: B156873 Get Quote

An In-depth Technical Guide on Ethyl 2-
Ethylhexanoate
This guide provides a comprehensive overview of the chemical properties and structure of

ethyl 2-ethylhexanoate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Structure
Ethyl 2-ethylhexanoate is a fatty acid ester known for its characteristic fruity aroma.[1] It is

recognized as a flavoring agent in the food industry and as a fragrance ingredient.[1]

IUPAC Name: ethyl 2-ethylhexanoate[1]

Synonyms: Ethyl 2-ethylcaproate, Hexanoic acid, 2-ethyl-, ethyl ester[1]

Molecular Formula: C₁₀H₂₀O₂[1][2]

CAS Number: 2983-37-1[1]

The structure of ethyl 2-ethylhexanoate consists of a hexanoic acid backbone with an ethyl

group at the second carbon position, and an ethyl ester group.

Caption: Chemical structure of Ethyl 2-ethylhexanoate.
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Physicochemical Properties
A summary of the key physicochemical properties of ethyl 2-ethylhexanoate is presented in

the table below.

Property Value Reference

Molecular Weight 172.26 g/mol [1][2]

Appearance
Clear to pale yellow liquid with

a fruity tropical aroma
[1]

Boiling Point 196 °C [3]

Melting Point -63.5 °C (estimate) [3]

Density 0.872 g/cm³ [3]

Flash Point 71 °C [3]

Vapor Pressure 1.3 hPa at 25 °C [3]

Refractive Index 1.4123 [3]

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol
[3]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis and analysis of ethyl
2-ethylhexanoate are not readily available in the public domain. However, general

methodologies for the synthesis of related esters and the analytical techniques used for their

characterization can be described.

Synthesis:

The synthesis of ethyl 2-ethylhexanoate would typically involve the Fischer esterification of 2-

ethylhexanoic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid. The

reaction involves heating the mixture and removing the water formed to drive the equilibrium

towards the product.
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A general procedure for the synthesis of a related compound, manganese 2-ethylhexanoate,

involves heating 2-ethylhexanoic acid with an alkali solution and then adding a divalent

manganese salt solution.[4] While not a direct synthesis of the ethyl ester, this illustrates a

common method for derivatizing 2-ethylhexanoic acid.

Analytical Methods:

Gas chromatography (GC) is a suitable technique for the analysis of volatile compounds like

ethyl 2-ethylhexanoate. A typical GC method would involve:

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A nonpolar or medium-polarity capillary column (e.g., HP-5).

Carrier Gas: Helium or Nitrogen.

Temperatures: Injector and detector temperatures would typically be set around 250 °C and

300 °C, respectively. The oven temperature would be programmed to ramp from a low initial

temperature to a final temperature to ensure good separation of components.

For the analysis of the parent acid, 2-ethylhexanoic acid, in various matrices, GC coupled with

mass spectrometry (GC-MS) is often employed. High-performance liquid chromatography

(HPLC) can also be utilized for the analysis of non-volatile impurities.[5]

Applications and Relevance in Drug Development
Ethyl 2-ethylhexanoate itself is primarily used in the food and fragrance industries.[1]

However, the parent carboxylic acid, 2-ethylhexanoic acid, and its derivatives have broader

applications. Metal salts of 2-ethylhexanoic acid, known as metal 2-ethylhexanoates, are used

as catalysts in polymerization and oxidation reactions.[6][7]

In the pharmaceutical context, 2-ethylhexanoic acid has been identified as a potential impurity

in some drug formulations. For instance, it can be a co-precipitate with potassium clavulanate,

an active pharmaceutical ingredient.[8] Therefore, validated analytical methods for its detection

and quantification are important for quality control in drug manufacturing.

Safety Information
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While a detailed toxicological profile for ethyl 2-ethylhexanoate is not extensively documented

in the provided search results, the safety of the parent compound, 2-ethylhexanoic acid, is of

note. 2-Ethylhexanoic acid is classified as a reproductive toxicant.[9] Safety data sheets for

related compounds emphasize the need for proper handling, including the use of personal

protective equipment and adequate ventilation.[9][10][11]

This technical guide provides a summary of the core chemical properties and structural

information for ethyl 2-ethylhexanoate based on currently available data. For specific

experimental protocols and in-depth safety assessments, further focused literature and

database searches are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156873#ethyl-2-ethylhexanoate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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